(4-((3-Chloro-4-methoxyphenyl)amino)-6-fluoroquinolin-3-yl)(piperidin-1-yl)methanone

• IUPAC Name: [4-(3-chloro-4-methoxyanilino)-6-fluoroquinolin-3-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C22H21ClFN3O2/c1-29-20-8-6-15(12-18(20)23)26-21-16-11-14(24)5-7-19(16)25-13-17(21)22(28)27-9-3-2-4-10-27/h5-8,11-13H,2-4,9-10H2,1H3,(H,25,26)
• InChI Key: HPZTUAVTDRTLKB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC2=C3C=C(C=CC3=NC=C2C(=O)N4CCCCC4)F)Cl
• Molecular Formula: C22H21ClFN3O2
• Molecular Weight: 413.9 g/mol

Description

(4-((3-Chloro-4-methoxyphenyl)amino)-6-fluoroquinolin-3-yl)(piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C22H21ClFN3O2 and its molecular weight is 413.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and structural exploration of related heterocyclic compounds have been investigated, emphasizing the antiproliferative activity and detailed structural analysis through various spectroscopic techniques and X-ray diffraction studies. These methodologies provide insight into the compound's molecular stability and intermolecular interactions, essential for understanding its biological activity (Benaka Prasad et al., 2018).

Fluorescence Properties for Biomedical Analysis

Research into the fluorescence properties of similar quinolone derivatives highlights their potential as fluorescent labeling reagents in biomedical analysis. These compounds exhibit strong fluorescence in a wide pH range, stability against light and heat, and suitability for labeling carboxylic acids, demonstrating their applicability in sensitive and specific analytical methods (Hirano et al., 2004).

Neuroprotective Activities

A series of aryloxyethylamine derivatives, structurally related to the target compound, were synthesized and evaluated for their neuroprotective effects in vitro and in vivo. These studies revealed potent neuroprotection against glutamate-induced cell death and significant anti-ischemic activities, suggesting the potential of such compounds in developing new treatments for ischemic stroke and other neurodegenerative conditions (Zhong et al., 2020).

Antimicrobial Activity

Investigations into the antimicrobial activity of new pyridine derivatives, including structures similar to the target compound, have shown variable and modest activity against bacteria and fungi. These findings underscore the potential of such compounds in the development of new antimicrobial agents (Patel et al., 2011).